Cas no 1798713-08-2 (2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1))

• Product Name: 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)
• CAS No: 1798713-08-2
• MF: C₁₄H₂₀ClN₃O₄S
• MW: 361.844301223755
• MDL: MFCD31559662
• CID: 5211001
• PubChem ID: 86819453
• Update Time: 2025-07-23

2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

• MDL： MFCD31559662
• Inchi： 1S/C14H19N3O4S.ClH/c15-13-2-1-7-14(13)8-9-16(10-14)22(20,21)12-5-3-11(4-6-12)17(18)19;/h3-6,13H,1-2,7-10,15H2;1H
• InChI Key： ZOTQOHJBWVDGBE-UHFFFAOYSA-N
• SMILES： NC1CCCC21CCN(S(C1C=CC(N(=O)=O)=CC=1)(=O)=O)C2.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

Introduction to 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

The compound with the CAS number 1798713-08-2, specifically named as 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique spirocyclic structure and functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The spirocyclic framework of 2-Azaspiro[4.4]nonan-6-amine contributes to its distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

One of the most notable features of this compound is the presence of a nitrophenylsulfonyl group at the 2-position, which enhances its interaction with biological targets. The hydrochloride salt form further stabilizes the molecule, making it more suitable for various biochemical assays and in vitro studies. Recent advancements in medicinal chemistry have highlighted the importance of such structurally complex molecules in developing next-generation therapeutics. The 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1) compound has been explored in several research avenues, particularly in the quest for new pharmacophores that can modulate key biological pathways.

In the context of drug discovery, the spirocyclic core of 2-Azaspiro[4.4]nonan-6-amine offers a rigid structure that can be fine-tuned to optimize binding affinity and selectivity. This has led to its investigation as a potential lead compound for various therapeutic targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The nitrophenylsulfonyl moiety, on the other hand, provides a site for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications. For instance, it can be used to develop probes for studying protein-protein interactions or as a precursor for synthesizing more complex derivatives.

Recent studies have demonstrated the utility of 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1) in fragment-based drug design strategies. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be linked or modified to create more potent and selective inhibitors. The unique structural features of this compound make it an attractive candidate for such methodologies. Furthermore, its hydrochloride salt form ensures better solubility and stability, which are crucial factors for successful application in high-throughput screening assays.

The field of chemical biology has seen remarkable progress in leveraging computational tools and machine learning algorithms to predict and design bioactive molecules. The 2-Azaspiro[4.4]nonan-6-amine scaffold has been used as an input for virtual screening campaigns aimed at identifying novel drug candidates. These computational studies have not only accelerated the discovery process but also provided insights into the structural requirements for effective binding to biological targets. The nitrophenylsulfonyl group plays a pivotal role in these interactions, often serving as a key pharmacophore that dictates binding affinity and specificity.

Another exciting application of this compound is in the development of probes for studying protein function and dynamics. The spirocyclic structure of 2-Azaspiro[4.4]nonan-6-amine provides a rigid framework that can be labeled with fluorophores or other reporters without compromising its biological activity. This has enabled researchers to visualize and track protein movements within cells, providing valuable insights into cellular processes such as signal transduction and metabolic pathways. The hydrochloride salt form ensures that these probes remain stable under various experimental conditions, making them reliable tools for biochemical assays.

The versatility of 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1) extends beyond its use as a lead compound or probe. It has also been employed in synthetic chemistry as a building block for more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to construct intricate scaffolds with tailored properties. These synthetic applications have contributed to the growing library of spirocyclic compounds that are being explored for their potential biological activities.

In conclusion, the compound CAS number 1798713-08-2, known as 2-Azaspiro[4.4]nonan-6-amine, 2-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1), represents a promising entity in chemical biology research. Its unique structural features and functional groups make it a valuable tool for drug discovery, protein studies, and synthetic chemistry applications. As our understanding of biological systems continues to evolve, compounds like this are poised to play an increasingly important role in developing innovative therapeutics and diagnostic tools.